Dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate
Overview
Description
Dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate, also known as DCOP , is a chemical compound with the empirical formula C10D11H8O4P . It contains a phosphonate group and a cyclohexyl ring. The deuterium substitution at the 11th position in the cyclohexyl group makes it an isotopically labeled compound .
Synthesis Analysis
The synthesis of DCOP involves the reaction of dimethyl phosphite with cyclohexanone . The phosphorus atom in dimethyl phosphite is replaced by the cyclohexyl-2-oxoethyl group, resulting in the formation of DCOP. The reaction typically occurs under mild conditions and yields the desired product .
Molecular Structure Analysis
DCOP exhibits a phosphonate ester structure, where the phosphorus atom is bonded to two methyl groups and the cyclohexyl-2-oxoethyl moiety. The cyclohexyl ring provides steric hindrance, affecting its reactivity and properties .
Chemical Reactions Analysis
- Metal Complexation : DCOP can form complexes with metal ions, influencing its behavior in catalytic processes .
Physical And Chemical Properties Analysis
Scientific Research Applications
Hetero-Diels-Alder Reactions
Dimethyl 1-oxo-(E,E)-2,4-hexadiene phosphonate, a related compound to Dimethyl (2-cyclohexyl-2-oxoethyl)phosphonate, has been utilized in Hetero-Diels-Alder reactions with 2-alkylidene-1,3-dithianes. These reactions produce oxaspiro derivatives and demonstrate responsiveness to both electrophilic assistance by solvents and Lewis Acid catalysis. This suggests potential applications in organic synthesis and material science (Schuster & Evans, 1995).
Synthesis of Cycloalkenylphosphonates
Research has shown that regioselective addition of dimethyl phosphite to cycloalkenones followed by oxidation leads to the synthesis of cycloalkenylphosphonates. These compounds have potential applications in pharmaceutical and agricultural chemistry due to their structure and reactivity (Öhler & Zbiral, 1991).
Development of Novel Phosphonic Analogues
This compound's analogues have been synthesized in reactions with various amines. These novel cyclic phosphonic analogues hold potential for the development of new chemical entities in medicinal chemistry and drug design (Elż & Slawomir, 1999).
Synthesis of Microsensor Coatings
Phosphonate esters, including those similar to this compound, have been used in the synthesis of microsensor coatings. These coatings respond selectively to various vapors, indicating potential applications in environmental monitoring and chemical sensing (Katritzky et al., 1990).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-cyclohexyl-2-dimethoxyphosphorylethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19O4P/c1-13-15(12,14-2)8-10(11)9-6-4-3-5-7-9/h9H,3-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTZNMXSYERMMBC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COP(=O)(CC(=O)C1CCCCC1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19O4P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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